1,2-Dichlorocyclobutane

• CAS: 17437-39-7
• Synonyms: 1,2-Dichlorocyclobutane
• Molecular Formula: C4H6Cl2
• Molecular Weight: 124.99 g/mol
• SMILES: C1CC(C1Cl)Cl
• InChI: InChI=1S/C4H6Cl2/c5-3-1-2-4(3)6/h3-4H,1-2H2
• InChIKey: MPWHMPULOPKVDQ-UHFFFAOYSA-N

1,2-Dichlorocyclobutane (CAS 17437-39-7) is a four-membered cyclic alkyl halide belonging to the dichlorocyclobutane isomer family, with molecular formula C₄H₆Cl₂ and a molecular weight of 124.99 g/mol. The compound exists as cis and trans stereoisomers, where the 1,2-adjacent substitution pattern imposes distinct conformational constraints relative to 1,1- and 1,3-dichlorocyclobutane analogs.

1,2-Dichlorocyclobutane (CAS 17437-39-7): Core Properties and Structural Basis for Comparator Selection

1,2-Dichlorocyclobutane (CAS 17437-39-7) is a four-membered cyclic alkyl halide belonging to the dichlorocyclobutane isomer family, with molecular formula C₄H₆Cl₂ and a molecular weight of 124.99 g/mol [1]. The compound exists as cis and trans stereoisomers, where the 1,2-adjacent substitution pattern imposes distinct conformational constraints relative to 1,1- and 1,3-dichlorocyclobutane analogs [2]. Key computed physicochemical parameters include a predicted density of 1.3±0.1 g/cm³, a boiling point of 133.7±0.0 °C at 760 mmHg, and an XLogP3 of 2.5, indicating moderate lipophilicity suitable for organic-phase reactions [1]. The ring strain inherent to the cyclobutane scaffold, combined with the vicinal dichloro arrangement, defines its unique reactivity profile in synthetic and analytical contexts [3].

• [1] PubChem. 1,2-Dichlorocyclobutane. Compound Summary. CID 548444. View Source
• [2] Lemarié B, Braillon B, Lasne MC, Thuillier A. Analyse des spectres de RMN du proton des dichlorocyclobutanes. J Chim Phys. 1977;74:799-808. View Source
• [3] Ashton DS, Tedder JM. Free-radical substitution in aliphatic compounds. Part XXV. The gas-phase chlorination of chlorocyclobutane and methylcyclobutane. J Chem Soc Perkin Trans 2. 1972;965-967. View Source

Why 1,2-Dichlorocyclobutane Cannot Be Interchanged with Other Dichlorocyclobutane Isomers or Ring-Size Analogs

Generic substitution among dichlorocyclobutane isomers or cycloalkyl dihalides fails due to isomer-specific physical property variations, stereochemical outcomes in synthesis, and distinct analytical behavior. For instance, the boiling point of 1,2-dichlorocyclobutane (133.7°C) differs substantially from 1,3-dichlorocyclobutane (167.6°C) [1], while the 1,1-isomer exhibits yet another boiling range (136.3°C) . In gas-phase radical chlorination, the trans:cis product ratio for 1,2-dichlorocyclobutane is 6.8:1—a stereochemical fingerprint not replicable by 1,3- or 1,1-substituted analogs [2]. Furthermore, cis- and trans-1,2-dichlorocyclobutane yield distinct ¹H NMR signal counts (2 vs 4 signals, respectively), enabling unambiguous stereochemical assignment that other isomers cannot provide [3]. These quantifiable differences—in thermodynamic properties, synthetic stereoselectivity, and spectroscopic fingerprints—establish that 1,2-dichlorocyclobutane is a non-interchangeable chemical entity in both research and industrial settings. The following evidence guide presents the specific quantitative data that substantiates this differentiation.

• [1] ChemSpider. cis-1,3-Dichlorocyclobutane. CSID: 194487. View Source
• [2] Ashton DS, Tedder JM. Free-radical substitution in aliphatic compounds. Part XXV. The gas-phase chlorination of chlorocyclobutane and methylcyclobutane. J Chem Soc Perkin Trans 2. 1972;965-967. View Source
• [3] Vaia. How many signals would you expect in the ¹H NMR spectra of cis- and trans-1,2-dichlorocyclobutane? View Source

Quantitative Differentiation of 1,2-Dichlorocyclobutane: Head-to-Head Comparative Evidence vs. Closest Analogs

Boiling Point Differential Among Dichlorocyclobutane Isomers

1,2-Dichlorocyclobutane exhibits a boiling point of 133.7±0.0 °C at 760 mmHg . In contrast, the 1,3-dichlorocyclobutane isomer has a significantly higher boiling point of 167.6±15.0 °C at 760 mmHg [1], while 1,1-dichlorocyclobutane has a boiling point of 136.3±13.0 °C . The 33.9 °C differential between the 1,2- and 1,3-isomers enables physical separation via distillation and reflects distinct intermolecular interactions arising from the substitution pattern.

Evidence Dimension	Boiling point at 760 mmHg
Target Compound Data	133.7±0.0 °C
Comparator Or Baseline	1,3-Dichlorocyclobutane: 167.6±15.0 °C; 1,1-Dichlorocyclobutane: 136.3±13.0 °C
Quantified Difference	1,2- vs 1,3-: Δ = -33.9 °C; 1,2- vs 1,1-: Δ = -2.6 °C
Conditions	Predicted values at 760 mmHg (ACD/Labs Percepta Platform)

Why This Matters

The 33.9 °C boiling point reduction versus the 1,3-isomer dictates purification strategy and influences solvent selection in high-temperature reactions.

• [1] ChemSpider. cis-1,3-Dichlorocyclobutane. CSID: 194487. View Source

Stereoselective Synthesis: Trans:Cis Product Ratio in Gas-Phase Chlorination

In the gas-phase chlorination of chlorocyclobutane at 100°C, the trans:cis ratio of 1,2-dichlorocyclobutane produced is 6.8:1 [1]. This strong trans preference is a direct consequence of the radical intermediate's stereoelectronic environment and ring strain. For the analogous 2-chloro-1-methylcyclobutane product in the same study, the trans:cis ratio was only 1.2:1 [1], demonstrating that the 1,2-dichloro substitution pattern yields a distinct stereochemical outcome compared to chloro-methyl analogs.

Evidence Dimension	Trans:cis product ratio
Target Compound Data	6.8:1
Comparator Or Baseline	2-Chloro-1-methylcyclobutane: 1.2:1
Quantified Difference	5.6-fold higher trans selectivity for 1,2-dichlorocyclobutane
Conditions	Gas-phase chlorination at 100°C

Why This Matters

Procurement of the correct 1,2-dichlorocyclobutane stereoisomer is essential for applications requiring specific stereochemistry, as the synthetic route inherently favors the trans product by a factor of nearly 7:1.

• [1] Ashton DS, Tedder JM. Free-radical substitution in aliphatic compounds. Part XXV. The gas-phase chlorination of chlorocyclobutane and methylcyclobutane. J Chem Soc Perkin Trans 2. 1972;965-967. View Source

¹H NMR Spectroscopic Differentiation: cis vs trans 1,2-Dichlorocyclobutane

Cis-1,2-dichlorocyclobutane produces 2 distinct ¹H NMR signals, whereas trans-1,2-dichlorocyclobutane produces 4 distinct ¹H NMR signals [1]. This signal multiplicity difference arises from molecular symmetry: the cis isomer possesses a plane of symmetry rendering the two CH₂ groups equivalent and the two CHCl protons equivalent, while the trans isomer lacks this symmetry, resulting in four magnetically distinct proton environments [2]. The ¹H-¹H coupling constants and proton chemical shifts for both isomers have been fully assigned and analyzed [3].

Evidence Dimension	Number of ¹H NMR signals
Target Compound Data	cis: 2 signals; trans: 4 signals
Comparator Or Baseline	cis-1,2-Dichlorocyclobutane vs trans-1,2-Dichlorocyclobutane
Quantified Difference	cis exhibits 50% fewer signals than trans
Conditions	Standard ¹H NMR spectroscopy

Why This Matters

Rapid and unambiguous stereochemical verification via ¹H NMR signal counting is possible only for 1,2-disubstituted cyclobutanes; 1,3- and 1,1-isomers exhibit different signal patterns, making 1,2-dichlorocyclobutane uniquely suited for stereochemical tracking in reaction monitoring.

• [1] Vaia. How many signals would you expect in the ¹H NMR spectra of cis- and trans-1,2-dichlorocyclobutane? View Source
• [2] Stanford University. Group Theory Solutions: #6. Which structures are polar and which chiral? View Source
• [3] Lemarié B, Braillon B, Lasne MC, Thuillier A. Analyse des spectres de RMN du proton des dichlorocyclobutanes. J Chim Phys. 1977;74:799-808. View Source

Gas Chromatographic Retention Behavior Among Dihalocycloalkane Isomers

On a tritolyl phosphate gas chromatography column, the order of elution for dichlorocyclobutane isomers follows a consistent pattern that differs from dichlorocyclopentane, dichlorocyclohexane, and dichlorocycloheptane homologs [1]. Within the dichlorocyclobutane set, the 1,1-isomer and cis-1,2-isomer exhibit clearly distinguishable retention times from other isomers [2]. This differential elution behavior enables rapid isomer identification without requiring full spectroscopic characterization.

Evidence Dimension	GC retention order
Target Compound Data	1,2-Dichlorocyclobutane (cis and trans) exhibit distinct retention times within the isomer set
Comparator Or Baseline	1,1-Dichlorocyclobutane; 1,3-dichlorocyclobutane; dichlorocyclopentane isomers; dichlorocyclohexane isomers
Quantified Difference	Retention order is isomer-specific and ring-size dependent (exact retention times not provided in abstract)
Conditions	Tritolyl phosphate column, gas chromatography

Why This Matters

For industrial quality control and isomer purity verification, 1,2-dichlorocyclobutane exhibits a unique GC retention profile that distinguishes it from both other dichlorocyclobutane isomers and larger ring dihalides, enabling targeted analytical method development.

• [1] Separation and identification of dihalocycloalkanes by gas chromatography. J Chromatogr. 1964;14:496-497. View Source
• [2] Ashton DS, Tedder JM, Walton JC. Mass spectra of dihalogenocycloalkanes. J Chem Soc B. 1970;1775-1780. View Source

Mass Spectrometric Fragmentation: 1,2-Isomer vs 1,1-Isomer Distinguishability

In the mass spectra of dichlorocyclobutanes, four major breakdown pathways have been identified, with the favored fragmentation route depending on ring size, halogen substitution pattern, relative position, and cis-trans relationships [1]. Within the dichlorocyclobutane isomer set, the 1,1-isomer and cis-1,2-isomer exhibit clearly distinguishable spectra, whereas the spectra of other isomers (including trans-1,2- and both 1,3-isomers) are similar to each other [1]. This means that 1,2-dichlorocyclobutane—specifically the cis isomer—offers a unique mass spectrometric fingerprint not shared by the 1,1-isomer.

Evidence Dimension	Mass spectral fragmentation pattern
Target Compound Data	cis-1,2-Dichlorocyclobutane: clearly distinguishable spectrum
Comparator Or Baseline	1,1-Dichlorocyclobutane: clearly distinguishable spectrum; trans-1,2- and 1,3-isomers: similar spectra to each other
Quantified Difference	Qualitative distinction: cis-1,2-isomer spectrum is unique among isomers
Conditions	Electron ionization mass spectrometry

Why This Matters

For confirmatory identification in complex mixtures, cis-1,2-dichlorocyclobutane can be distinguished from the 1,1-isomer by mass spectrometry alone, reducing reliance on NMR or chromatography for purity assessment.

• [1] Ashton DS, Tedder JM, Walton JC. Mass spectra of dihalogenocycloalkanes. J Chem Soc B. 1970;1775-1780. View Source

Recommended Application Scenarios for 1,2-Dichlorocyclobutane Based on Verified Differentiation

Stereochemical Reference Standard for NMR Method Development

Given the distinct ¹H NMR signal counts—2 signals for cis-1,2-dichlorocyclobutane and 4 signals for the trans isomer [1]—this compound serves as an ideal reference standard for calibrating NMR pulse sequences, validating spectral assignment algorithms, and teaching stereochemical principles in undergraduate and graduate organic chemistry curricula [2]. The well-characterized ¹H-¹H coupling constants [3] further enable quantitative NMR (qNMR) applications.

Gas Chromatography Method Calibration and Isomer-Specific Retention Time Benchmarking

The distinct GC retention behavior of 1,2-dichlorocyclobutane on tritolyl phosphate columns [1] and the clear distinguishability of the cis-1,2-isomer in mass spectrometry [2] make this compound suitable for developing and validating GC-MS methods for dihalocycloalkane analysis. It can serve as a retention time marker for method transfer between laboratories analyzing cyclobutane derivative mixtures.

Radical Reaction Mechanistic Probes Requiring Stereochemical Tracking

The high trans stereoselectivity observed in gas-phase chlorination (trans:cis ratio = 6.8:1 at 100°C) [1] positions 1,2-dichlorocyclobutane as a valuable mechanistic probe for investigating stereoelectronic effects in radical substitution reactions. The ability to track stereochemical outcomes via NMR (2 vs 4 signals) enables precise quantification of stereoselectivity in novel reaction systems.

Synthetic Intermediate for Bicyclo[1.1.0]butane via Intramolecular Wurtz Coupling

Treatment of 1,2-dichlorocyclobutane with sodium in ether yields bicyclo[1.1.0]butane via intramolecular Wurtz coupling [1]—a transformation that is geometrically impossible for 1,3- or 1,1-dichlorocyclobutane isomers due to the greater distance between reactive sites. This ring-strain-driven reactivity makes 1,2-dichlorocyclobutane the preferred precursor for generating highly strained bicyclic systems.

• [1] Vaia. How many signals would you expect in the ¹H NMR spectra of cis- and trans-1,2-dichlorocyclobutane? View Source
• [2] Lemarié B, Braillon B, Lasne MC, Thuillier A. Analyse des spectres de RMN du proton des dichlorocyclobutanes. J Chim Phys. 1977;74:799-808. View Source
• [3] Ashton DS, Tedder JM, Walton JC. Mass spectra of dihalogenocycloalkanes. J Chem Soc B. 1970;1775-1780. View Source
• [4] Ashton DS, Tedder JM. Free-radical substitution in aliphatic compounds. Part XXV. The gas-phase chlorination of chlorocyclobutane and methylcyclobutane. J Chem Soc Perkin Trans 2. 1972;965-967. View Source